Cas no 17795-25-4 (Alanine,3-(propylsulfinyl)-)
Alanine,3-(propylsulfinyl)- structure
Product Name:Alanine,3-(propylsulfinyl)-
CAS No:17795-25-4
MF:C6H13NO3S
MW:179.237320661545
CID:122565
PubChem ID:350625
Update Time:2024-02-27
Alanine,3-(propylsulfinyl)- Chemical and Physical Properties
Names and Identifiers
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- Alanine,3-(propylsulfinyl)-
- PROPYLCYSTEINE-SULPHOXIDE
- Alanine, 3-(propylsulfinyl)-
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- Inchi: 1S/C6H13NO3S/c1-2-3-11(10)4-5(7)6(8)9/h5H,2-4,7H2,1H3,(H,8,9)/t5-,11?/m0/s1
- InChI Key: JZKMSAGUCSIIAH-ITZCMCNPSA-N
- SMILES: C(O)(=O)[C@H](CS(CCC)=O)N
Computed Properties
- Exact Mass: 179.06169
- Monoisotopic Mass: 179.06161445g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.4
- Topological Polar Surface Area: 99.6Ų
Experimental Properties
- Density: 1.320±0.06 g/cm3(Predicted)
- Boiling Point: 412.7±40.0 °C(Predicted)
- PSA: 80.39
- pka: 1.91±0.10(Predicted)
Alanine,3-(propylsulfinyl)- Related Literature
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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